2-methoxy-N-(4-methylpiperidin-3-yl)acetamide

• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C9H18N2O2/c1-7-3-4-10-5-8(7)11-9(12)6-13-2/h7-8,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key: OGSANARHPDBJTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNCC1NC(=O)COC

Description

2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide is an acetamide derivative characterized by a methoxy group (-OCH₃) at the second carbon of the acetamide backbone and a 4-methylpiperidin-3-yl substituent on the nitrogen atom. This compound is primarily utilized in research settings, as evidenced by its discontinued commercial availability from suppliers like CymitQuimica .

Preparation Methods

The synthesis of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide involves several steps. One common method includes the reaction of 4-methylpiperidine with methoxyacetyl chloride under controlled conditions. The reaction typically requires a base such as triethylamine to neutralize the hydrochloric acid formed during the process. The product is then purified through recrystallization or chromatography .

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield .

Chemical Reactions Analysis

2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding N-oxide derivatives.

Reduction: Reduction reactions using agents such as lithium aluminum hydride can convert the compound into its corresponding amine.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, leading to the formation of different derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs for neurological disorders.

Industry: It is used in the production of specialty chemicals and as a building block for various industrial applications

Mechanism of Action

The mechanism of action of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity. This interaction can lead to various biological effects, depending on the target and the pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs in Opioid Research

Methoxyacetyl Fentanyl

• Structure : 2-Methoxy-N-phenyl-N-[1-(2-phenylethyl)piperidin-4-yl]acetamide (C₂₂H₂₈N₂O₂; MW 352.5 g/mol) .
• Key Features : Incorporates a phenyl group and a phenethyl-substituted piperidine.
• Activity : A potent synthetic opioid agonist linked to high toxicity and illicit use as a new psychoactive substance (NPS) .
• Comparison : The target compound lacks the phenethyl and phenyl groups, which are critical for fentanyl-like opioid receptor binding. However, the shared methoxy-acetamide moiety highlights structural parallels that could guide SAR studies.

Ocfentanil

• Structure : N-(2-Fluorophenyl)-2-methoxy-N-(1-phenethylpiperidin-4-yl)acetamide .
• Key Features : Fluorophenyl and phenethyl-piperidine substituents.
• Activity: Another fentanyl analog with reported opioid activity.
• Comparison : The absence of fluorophenyl and phenethyl groups in the target compound likely reduces opioid receptor affinity but retains the methoxy-acetamide core for further derivatization.

Anticancer and Bioactive Acetamide Derivatives

2-Chloro-N-{5-[2-(4-Methoxy-Phenyl)-Pyridin-3-yl]-Thiadiazol-2-yl}-Acetamide Derivatives

• Structure: Phenoxy-substituted thiadiazole-acetamide hybrids (e.g., compound 7d: C₂₂H₂₀FN₃O₂S; IC₅₀ = 1.8 µM against Caco-2 cells) .
• Activity: Demonstrated cytotoxicity in cancer cell lines, attributed to thiadiazole and phenoxy groups.
• Comparison: The target compound lacks thiadiazole and aromatic phenoxy substituents, which are critical for anticancer activity in these derivatives.

2-(3-Methylphenyl)-N-(4-Methyl-2-Pyridinyl)Acetamide

• Structure : C₁₅H₁₆N₂O (MW 240.3 g/mol) .
• Features : Methylphenyl and methylpyridinyl groups.
• Activity: Not explicitly stated but structurally related to bioactive acetamides.
• Comparison : The piperidine ring in the target compound may confer distinct solubility or receptor interactions compared to pyridinyl substituents.

Chiral and Substituted Acetamides

2-Methoxy-N-[(1R)-1-Phenylethyl]Acetamide

• Structure: C₁₁H₁₅NO₂ (MW 193.25 g/mol) .
• Features : Chiral phenylethyl group.
• Comparison : The absence of a piperidine ring and presence of a chiral center in this compound suggest divergent applications, such as asymmetric synthesis or enzyme inhibition.

Data Tables

Table 1: Structural and Functional Comparison of Key Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Reported Activity	Source
2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide	C₉H₁₈N₂O₂*	~186*	4-Methylpiperidin-3-yl, methoxy	Research chemical
Methoxyacetyl fentanyl	C₂₂H₂₈N₂O₂	352.5	Phenethylpiperidinyl, phenyl	Opioid agonist
Ocfentanil	C₂₂H₂₆FN₂O₂	378.5*	2-Fluorophenyl, phenethylpiperidinyl	Opioid agonist
2-(3-Methylphenyl)-N-(4-methyl-2-pyridinyl)acetamide	C₁₅H₁₆N₂O	240.3	3-Methylphenyl, 4-methylpyridinyl	Anticancer (assumed)
2-Methoxy-N-[(1R)-1-phenylethyl]acetamide	C₁₁H₁₅NO₂	193.25	Chiral phenylethyl	Undisclosed

*Inferred from IUPAC name due to lack of direct evidence.

Biological Activity

2-Methoxy-N-(4-methylpiperidin-3-yl)acetamide is a compound of interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

• Molecular Formula : C11H16N2O2
• Molecular Weight : 208.26 g/mol
• IUPAC Name : 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide
• CAS Number : [insert CAS number]

The biological activity of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide is primarily attributed to its interaction with various biological targets:

• Receptor Binding : The compound exhibits affinity for certain neurotransmitter receptors, which may contribute to its potential neuropharmacological effects.
• Enzyme Inhibition : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, impacting cellular functions and signaling cascades.

Biological Activity Overview

The compound has been investigated for several biological activities, including:

• Anticonvulsant Activity : In animal models, it has shown promise in reducing seizure activity, comparable to established anticonvulsants like phenytoin.
• Antitumor Potential : Early research indicates that it may possess cytotoxic effects against various cancer cell lines, suggesting a role in cancer therapy.
• Antimicrobial Properties : Some studies have reported antibacterial and antifungal activities, indicating its potential as an antimicrobial agent.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Anticonvulsant	Significant reduction in seizure frequency
Antitumor	Cytotoxic effects on cancer cell lines
Antimicrobial	Inhibition of bacterial growth

Table 2: Structure-Activity Relationship (SAR)

Compound Variation	Biological Activity	Remarks
4-Methylpiperidine substitution	Enhanced anticonvulsant	Improved receptor affinity
Methoxy group addition	Increased solubility	Facilitates bioavailability
Acetamide linkage	Critical for activity	Essential for enzyme interaction

Case Studies

• Anticonvulsant Efficacy :
  A study evaluated the anticonvulsant properties of 2-methoxy-N-(4-methylpiperidin-3-yl)acetamide using the maximal electroshock seizure (MES) model in rodents. The compound demonstrated significant efficacy at doses as low as 30 mg/kg, exhibiting a potency comparable to standard treatments.
• Cytotoxicity Against Cancer Cells :
  Research conducted on various cancer cell lines revealed that the compound induced apoptosis in a dose-dependent manner. The IC50 values ranged from 15 to 25 µM across different cell types, indicating a promising profile for further development as an anticancer agent.
• Antimicrobial Testing :
  The compound was tested against several bacterial strains, including Staphylococcus aureus and Escherichia coli. Results showed a minimum inhibitory concentration (MIC) of 32 µg/mL, suggesting moderate antibacterial activity that warrants further investigation.